1-(4-Piperidyl)ethanol
Overview
Description
1-(4-Piperidyl)ethanol is a chemical compound with the CAS Number: 6457-48-3 and Linear Formula: C7H15NO . It is a white to yellow solid at room temperature .
Synthesis Analysis
Piperidine-containing compounds, such as 1-(4-Piperidyl)ethanol, are important synthetic fragments for drug construction . The synthesis of piperidine derivatives has been widespread and is an important task of modern organic chemistry . Specific methods of piperidine synthesis include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .Molecular Structure Analysis
The molecular structure of 1-(4-Piperidyl)ethanol is represented by the linear formula C7H15NO . The InChI Code for this compound is 1S/C7H15NO/c1-6(9)7-2-4-8-5-3-7/h6-9H,2-5H2,1H3 .Chemical Reactions Analysis
Piperidine derivatives, including 1-(4-Piperidyl)ethanol, are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Physical And Chemical Properties Analysis
1-(4-Piperidyl)ethanol is a white to yellow solid at room temperature . It has a molecular weight of 129.2 .Scientific Research Applications
Synthesis of Medicinal Compounds
1-(4-Piperidyl)ethanol: is a valuable intermediate in the synthesis of various medicinal compounds. It is often used to construct piperidine-containing drugs, which are prevalent in more than twenty classes of pharmaceuticals . The piperidine moiety is a common structure in many therapeutic agents due to its pharmacophoric properties.
Biological Activity Enhancement
The incorporation of the piperidine ring, such as that in 1-(4-Piperidyl)ethanol, into drug molecules can enhance their biological activity. Piperidine derivatives have been shown to improve the efficacy and selectivity of pharmacological agents .
Development of Central Nervous System Drugs
Piperidine derivatives, including those derived from 1-(4-Piperidyl)ethanol, play a significant role in the development of drugs targeting the central nervous system (CNS). They are key components in the design of compounds with potential anxiolytic, antipsychotic, and antidepressant effects .
Catalysis in Organic Synthesis
1-(4-Piperidyl)ethanol can act as a catalyst or a component of a catalytic system in organic synthesis reactions. Its piperidine core is beneficial in facilitating various chemical transformations due to its basicity and nucleophilicity .
Chemical Building Block
As a chemical building block, 1-(4-Piperidyl)ethanol is used to synthesize more complex molecules. It serves as a starting material for the construction of diverse piperidine derivatives through functionalization and cyclization reactions .
Research in Heterocyclic Chemistry
In heterocyclic chemistry, 1-(4-Piperidyl)ethanol is utilized in research focused on the synthesis and functionalization of piperidine rings. This research has implications for the discovery of new drugs and the understanding of heterocyclic compound behavior .
Mechanism of Action
Target of Action
1-(4-Piperidyl)ethanol is a derivative of piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds are important synthetic medicinal blocks for drug construction . .
Mode of Action
Piperidine derivatives are known to exhibit a wide range of biological activities, suggesting diverse modes of action depending on the specific derivative and its targets .
Biochemical Pathways
Piperidine derivatives are known to be involved in various biochemical pathways due to their presence in more than twenty classes of pharmaceuticals .
Pharmacokinetics
It’s known that ethanol can alter the pharmacokinetics of other drugs primarily by changing the rate and extent of absorption .
Result of Action
Piperidine derivatives are known to exhibit a wide range of biological activities, suggesting diverse effects depending on the specific derivative and its targets .
Action Environment
It’s known that ethanol can undergo transesterification with ethanol producing ethylphenidate, which is also pharmacologically active .
Safety and Hazards
Future Directions
Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Therefore, the future direction in this field could involve the discovery and biological evaluation of potential drugs containing the piperidine moiety .
properties
IUPAC Name |
1-piperidin-4-ylethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO/c1-6(9)7-2-4-8-5-3-7/h6-9H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDJKRLGXVKYIGQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCNCC1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60320478 |
Source
|
| Record name | 1-piperidin-4-ylethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60320478 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Piperidyl)ethanol | |
CAS RN |
6457-48-3 |
Source
|
| Record name | 6457-48-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=360205 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-piperidin-4-ylethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60320478 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(piperidin-4-yl)ethan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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